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Compound of Interest

2-Fluoro-1,1-dimethyl-ethylamine
Compound Name:

hydrochloride
CAS No.: 112433-51-9
Cat. No.: B053921

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-1,1-dimethyl-ethylamine
hydrochloride, also known by its IUPAC name 1-fluoro-2-methylpropan-2-amine
hydrochloride. This document consolidates available data on its chemical structure, properties,
and relevant experimental information to support research and development activities.

Chemical Structure and Properties

2-Fluoro-1,1-dimethyl-ethylamine hydrochloride is a fluorinated amine salt. The presence of
a fluorine atom can significantly influence the compound's physicochemical and biological
properties, such as basicity, lipophilicity, and metabolic stability.

Structural Formula:

The chemical structure of 2-Fluoro-1,1-dimethyl-ethylamine hydrochloride is characterized
by a tertiary carbon atom bonded to two methyl groups, an aminomethyl group, and a
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fluoromethyl group. The hydrochloride salt form enhances its stability and solubility in aqueous
solutions.

Synthesis Workflow

Analytical Characterization Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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